Cas no 4404-43-7 (Fluorescent Brightener 28 (Technical Grade))

• Product Name: Fluorescent Brightener 28 (Technical Grade)
• CAS No: 4404-43-7
• MF: C₄₀H₄₄N₁₂O₁₀S₂
• MW: 916.981764793396
• MDL: MFCD00010566
• CID: 329016
• Update Time: 2025-06-08

Fluorescent Brightener 28 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[bis(2-hydroxyethyl)amino]-6-(phenylamino)-1,3,5-triazin-2-yl]amino]-
• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[bis(2-hydroxyethyl)amino]-6-(phenylamino)...
• Fluorescent Brightener 28
• V56
• Calcofluor White M2R,Tinopal UNPA-GX
• c.i. fluorescent brightening agent 28
• Fluorescent brightener(OB)
• 2.5-Bis(5-tertbutyl-2-benzoxazlyl)phiophene
• Fluorescent Brightener 28 (Technical Grade)

• MDL： MFCD00010566
• Inchi： 1S/C40H44N12O10S2/c53-21-17-51(18-22-54)39-47-35(41-29-7-3-1-4-8-29)45-37(49-39)43-31-15-13-27(33(25-31)63(57,58)59)11-12-28-14-16-32(26-34(28)64(60,61)62)44-38-46-36(42-30-9-5-2-6-10-30)48-40(50-38)52(19-23-55)20-24-56/h1-16,25-26,53-56H,17-24H2,(H,57,58,59)(H,60,61,62)(H2,41,43,45,47,49)(H2,42,44,46,48,50)/b12-11+
• InChI Key： CNGYZEMWVAWWOB-VAWYXSNFSA-N
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)O)NC1=NC(NC2C=CC=CC=2)=NC(=N1)N(CCO)CCO)NC1=NC(NC2C=CC=CC=2)=NC(=N1)N(CCO)CCO)(=O)(=O)O

Computed Properties

• Exact Mass: 916.27400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 64
• Rotatable Bond Count: 22
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 45
• XLogP3: 3.5
• Topological Polar Surface Area: 322

Experimental Properties

• Color/Form: Light yellow powder, odourless
• Melting Point: 290°C
• PSA: 338.36000
• LogP: 5.73040
• Solubility: Soluble in alkanes, fats, mineral oils, paraffin and most organic solvents

Fluorescent Brightener 28 (Technical Grade) Security Information

• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Sulfonated stilbenes